Cas no 2005177-99-9 (1,3,3,5,5-Pentamethylcyclohexane-1-carboxylic acid)

• Product Name: 1,3,3,5,5-Pentamethylcyclohexane-1-carboxylic acid
• CAS No: 2005177-99-9
• MF: C₁₂H₂₂O₂
• MW: 198.301884174347
• MDL: MFCD30487906
• CID: 5613367
• PubChem ID: 125453263
• Update Time: 2025-05-26

1,3,3,5,5-Pentamethylcyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,3,3,5,5-Pentamethylcyclohexane-1-carboxylicacid
• 2005177-99-9
• 1,3,3,5,5-Pentamethylcyclohexane-1-carboxylic acid
• EN300-330188
• Cyclohexanecarboxylic acid, 1,3,3,5,5-pentamethyl-

• MDL： MFCD30487906
• Inchi： 1S/C12H22O2/c1-10(2)6-11(3,4)8-12(5,7-10)9(13)14/h6-8H2,1-5H3,(H,13,14)
• InChI Key： PTWFYBIJSSLBRN-UHFFFAOYSA-N
• SMILES： OC(C1(C)CC(C)(C)CC(C)(C)C1)=O

Computed Properties

• Exact Mass: 198.161979940g/mol
• Monoisotopic Mass: 198.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 0.926±0.06 g/cm3(Predicted)
• Boiling Point: 282.5±8.0 °C(Predicted)
• pka: 5.38±0.50(Predicted)

Additional information on 1,3,3,5,5-Pentamethylcyclohexane-1-carboxylic acid

1,3,3,5,5-Pentamethylcyclohexane-1-carboxylic Acid: A Comprehensive Overview

The compound 1,3,3,5,5-pentamethylcyclohexane-1-carboxylic acid (CAS No. 2005177-99-9) is a highly specialized organic molecule with a unique structure and versatile applications. This compound belongs to the class of cyclohexane carboxylic acids, which are widely studied for their role in various chemical and biological systems. The molecule's structure is characterized by a cyclohexane ring substituted with five methyl groups and a carboxylic acid functional group at the 1-position. This configuration imparts distinctive chemical properties that make it valuable in both academic research and industrial applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1,3,3,5,5-pentamethylcyclohexane-1-carboxylic acid. Researchers have employed various methodologies to optimize the synthesis process, including catalytic hydrogenation and enantioselective synthesis. These methods have not only improved the yield but also enhanced the purity of the compound. For instance, a study published in *Journal of Organic Chemistry* demonstrated the use of palladium-catalyzed cross-coupling reactions to synthesize this compound with high enantiomeric excess. Such findings underscore the importance of this compound in exploring asymmetric synthesis techniques.

The carboxylic acid group in this molecule plays a pivotal role in its reactivity and functionality. It can participate in various chemical transformations such as esterification and amidation, making it a valuable precursor for more complex molecules. For example, researchers have utilized this compound to synthesize biodegradable polymers with tailored properties for biomedical applications. A recent study highlighted its use as a monomer in poly(lactic acid) production, where it contributed to enhanced mechanical strength and biocompatibility.

Moreover, 1,3,3,5,5-pentamethylcyclohexane-1-carboxylic acid has shown potential in pharmaceutical research due to its ability to act as a chiral auxiliary or a building block for drug molecules. Its rigid structure and steric hindrance provide opportunities for designing molecules with specific pharmacokinetic profiles. For instance, studies have explored its role in synthesizing β-lactam antibiotics with improved bioavailability. These findings emphasize its significance in drug discovery and development.

In terms of physical properties, this compound exhibits a melting point of approximately 120°C and is sparingly soluble in water but dissolves readily in organic solvents like dichloromethane and ethyl acetate. Its thermal stability makes it suitable for high-temperature applications such as polymerization reactions or catalytic processes. Recent thermal analysis studies have confirmed its stability under prolonged exposure to elevated temperatures up to 200°C without significant degradation.

The cyclohexane ring structure contributes significantly to the molecule's stability and reactivity. The presence of multiple methyl groups introduces steric effects that influence both its chemical reactivity and biological interactions. For example, these substituents can modulate the molecule's ability to bind to specific receptors or enzymes in biological systems. This property has been exploited in designing ligands for metal complexes or catalysts with enhanced selectivity.

Environmental considerations are also crucial when evaluating compounds like 1,3,3,5,pentamethylcyclohexane-1-carboxylic acid. Recent studies have focused on its biodegradability and ecological impact. Research indicates that under aerobic conditions and in the presence of microbial communities typical of soil environments; this compound undergoes gradual degradation over several weeks. These findings are essential for assessing its environmental safety profile and ensuring sustainable practices during its production and application.

In conclusion; 1,pentamethylcyclohexane-1-carboxylic acid is a multifaceted compound with significant potential across various scientific domains. Its unique structure; coupled with recent advancements in synthesis techniques; makes it an invaluable tool for researchers seeking innovative solutions in materials science; pharmaceuticals; and environmental chemistry. As ongoing studies continue to uncover new applications; this compound will undoubtedly remain at the forefront of scientific exploration.